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Compound of Interest

Compound Name: F1063-0967

Cat. No.: B1671844 Get Quote

Technical Support Center: F1063-0967
Important Notice: Initial searches for "F1063-0967" in scientific and research databases did not

yield information on a chemical compound or biological reagent. Instead, this identifier

corresponds to an industrial component, specifically a stainless steel square strut channel

washer.

Therefore, the creation of a technical support center with troubleshooting guides and FAQs for

researchers, scientists, and drug development professionals regarding "lot-to-lot variability of

F1063-0967" is not applicable. The concept of lot-to-lot variability in the context of experimental

biology and drug development does not apply to this product.

For your reference, information on the identified product is provided below.

Product Identification
Product Name: UNISTRUT P1063-SS SST 3/8" SQUARE STRUT CHANNEL WASHER

Material: Type 304 Stainless Steel

General Information on Lot-to-Lot Variability in a
Research Context
While not applicable to F1063-0967, lot-to-lot variability is a critical consideration for

researchers using biological reagents and chemical compounds. This variability can arise from

minor differences in the manufacturing process of reagents such as antibodies, enzymes, cell
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culture media, and small molecules. These inconsistencies can lead to significant variations in

experimental outcomes, affecting the reproducibility and reliability of scientific findings.

Key factors contributing to lot-to-lot variability in a research setting include:

Purity and Concentration: Differences in the purity and stated concentration of a compound

between batches.

Contaminants: Presence of unexpected impurities that may interfere with experimental

assays.

Activity and Potency: Variations in the biological activity or potency of a reagent. For

example, the binding affinity of an antibody or the enzymatic activity of a protein can differ

between lots.

Formulation: Changes in the buffer composition, excipients, or storage conditions.

To mitigate the impact of lot-to-lot variability in a laboratory setting, researchers are encouraged

to:

Qualify New Lots: Before use in critical experiments, test new lots of reagents against a

previously validated lot to ensure comparable performance.

Purchase in Bulk: For long-term studies, purchasing a single, large lot of a critical reagent

can help ensure consistency.

Follow Manufacturer's Guidelines: Adhere to the storage and handling instructions provided

by the manufacturer.

Maintain Detailed Records: Keep meticulous records of the lot numbers of all reagents used

in each experiment.

Should you have questions regarding a different chemical compound or biological reagent,

please provide the correct identifier, and we will be happy to assist you in creating a relevant

technical support resource.

To cite this document: BenchChem. [addressing lot-to-lot variability of F1063-0967].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1671844#addressing-lot-to-lot-variability-of-f1063-
0967]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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